RTI-13951-33 hydrochloride

• IUPAC Name: (1R,2R)-N-[(2R,3R)-2-amino-3-methoxybutyl]-N-[4-[4-(methoxymethyl)phenyl]phenyl]-2-pyridin-2-ylcyclopropane-1-carboxamide;dihydrochloride
• InChI: InChI=1S/C28H33N3O3.2ClH/c1-19(34-3)26(29)17-31(28(32)25-16-24(25)27-6-4-5-15-30-27)23-13-11-22(12-14-23)21-9-7-20(8-10-21)18-33-2;;/h4-15,19,24-26H,16-18,29H2,1-3H3;2*1H/t19-,24-,25-,26-;;/m1../s1
• InChI Key: YEUXFGDNARDKIP-DBJQVROASA-N
• Canonical SMILES: CC(C(CN(C1=CC=C(C=C1)C2=CC=C(C=C2)COC)C(=O)C3CC3C4=CC=CC=N4)N)OC.Cl.Cl
• Isomeric SMILES: C[C@H]([C@@H](CN(C1=CC=C(C=C1)C2=CC=C(C=C2)COC)C(=O)[C@@H]3C[C@H]3C4=CC=CC=N4)N)OC.Cl.Cl
• Molecular Formula: C28H35Cl2N3O3
• Molecular Weight: 532.5 g/mol

Description

RTI-13951-33 hydrochloride is a potent, selective, and brain-penetrant agonist of the G-protein-coupled receptor GPR88. This compound has shown significant potential in reducing alcohol reinforcement and intake behaviors in animal models . GPR88 is an orphan receptor primarily expressed in the brain, and this compound is considered a promising lead compound for evaluating GPR88 as a therapeutic target for neuropsychiatric disorders, including addiction .

Scientific Research Applications

RTI-13951-33 hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the function of GPR88 and its role in various chemical pathways.

Biology: Helps in understanding the biological functions of GPR88, particularly in the brain.

Medicine: Investigated for its potential therapeutic effects in treating neuropsychiatric disorders, including addiction and alcohol use disorders.

Industry: Utilized in the development of new drugs targeting GPR88, contributing to the pharmaceutical industry’s efforts to address neuropsychiatric conditions.

Preparation Methods

The synthesis of RTI-13951-33 hydrochloride involves several steps, including the design and synthesis of analogues to improve pharmacokinetic properties. The synthetic route typically includes the preparation of intermediate compounds, followed by specific reaction conditions to achieve the final product . Industrial production methods may involve optimizing these synthetic routes to enhance yield and purity while ensuring cost-effectiveness and scalability .

Chemical Reactions Analysis

RTI-13951-33 hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

RTI-13951-33 hydrochloride exerts its effects by acting as an agonist of the GPR88 receptor. This interaction leads to the activation of specific molecular pathways, including the cAMP signaling pathway. The compound’s brain-penetrant properties allow it to effectively target GPR88 in the brain, reducing alcohol reinforcement and intake behaviors in animal models . The molecular targets and pathways involved in this mechanism include the modulation of neurotransmitter release and receptor activity .

Comparison with Similar Compounds

RTI-13951-33 hydrochloride can be compared with other GPR88 agonists, such as RTI-122. RTI-122 has shown improved metabolic stability and brain permeability compared to this compound . Both compounds exhibit similar biological activities, but RTI-122 is more effective in attenuating binge-like alcohol drinking behavior in animal models . Other similar compounds include various analogues developed to optimize pharmacokinetic properties and enhance therapeutic potential .